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Compound of Interest

Compound Name: EPI-506

Cat. No.: B1574327 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical guidance

for the proper disposal of EPI-506 (ralaniten acetate), a potent, biologically active antiandrogen

compound. Adherence to these procedures is essential to ensure personnel safety and

environmental compliance.

EPI-506, a chlorinated derivative of bisphenol A, targets the N-terminal domain of the androgen

receptor.[1] Due to its biological activity, all waste containing this compound must be treated as

hazardous chemical waste. The following procedures outline the necessary steps for the safe

handling and disposal of EPI-506 in a laboratory setting.

Quantitative Data Summary
No specific quantitative disposal limits for EPI-506 have been established by regulatory

agencies. Therefore, all materials contaminated with EPI-506 should be considered hazardous

waste, regardless of concentration.
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Data Point Value Source

Regulated Status Hazardous Chemical Waste

General best practices for

potent, biologically active, and

chlorinated compounds.

Recommended Exposure

Limits
Not Established

Handle with appropriate

personal protective equipment

in a designated area.

Environmental Fate Data Not Available

Assume environmental release

is harmful and must be

prevented.

Experimental Protocol: Step-by-Step Disposal of
EPI-506
This protocol details the mandatory procedures for the disposal of solid EPI-506, solutions

containing EPI-506, and contaminated laboratory consumables.

1. Waste Segregation and Collection:

Solid Waste:

Collect all unused or expired solid EPI-506 in its original container or a clearly labeled,

sealed, and chemically resistant container.

Label the container as "Hazardous Waste: EPI-506 (Ralaniten Acetate), Solid".

Liquid Waste:

Collect all solutions containing EPI-506 in a dedicated, sealed, and leak-proof container

made of compatible material (e.g., glass or polyethylene).

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.
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Label the container as "Hazardous Waste: EPI-506 (Ralaniten Acetate) in [Solvent

Name]".

Contaminated Consumables:

Place all items that have come into direct contact with EPI-506 (e.g., pipette tips, gloves,

bench paper, vials) into a dedicated, clearly labeled, and sealed hazardous waste bag or

container.

Label the container as "Hazardous Waste: EPI-506 Contaminated Materials".

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling EPI-506 waste, including:

Nitrile gloves (double gloving is recommended).

Safety glasses with side shields or chemical splash goggles.

A lab coat.

Work in a well-ventilated area, preferably a chemical fume hood.

3. Decontamination:

Decontaminate all surfaces and equipment that may have come into contact with EPI-506.

Use a suitable decontamination solution as recommended by your institution's EHS

department (e.g., a solution of detergent and water, followed by a solvent rinse known to

dissolve EPI-506, such as DMSO).

Collect all decontamination materials (e.g., wipes) as contaminated waste.

4. Storage and Disposal:

Store all EPI-506 waste containers in a designated, secure, and well-ventilated hazardous

waste accumulation area.

Ensure containers are properly sealed and labeled.
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Arrange for pickup and disposal by your institution's certified hazardous waste management

provider. Do not dispose of EPI-506 down the drain or in regular trash.

Disposal Workflow

Waste Generation Segregation & Collection

Storage & Disposal

Solid EPI-506 Collect in Labeled
Solid Waste Container

Liquid EPI-506 Solutions Collect in Labeled
Liquid Waste Container

Contaminated Consumables
Collect in Labeled

Contaminated Waste Bag

Store in Designated
Hazardous Waste Area

Dispose via Certified
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Workflow for the proper disposal of EPI-506 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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